Cas no 6957-84-2 (1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-)

1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)- structure
6957-84-2 structure
Product Name:1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-
CAS No:6957-84-2
MF:C22H20N2O2
MW:344.406405448914
CID:525655
PubChem ID:248375
Update Time:2025-04-19

1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-
    • o-Terephthalotoluidide
    • (3-Hydroxypropyl)trimethylammonium iodide, terephtalate (2:1)
    • AC1L1DOM
    • Ammonium, (3-hydroxypropyl)trimethyl-, iodide diester with terephthalic acid
    • AMMONIUM, (3-HYDROXYPROPYL)TRIMETHYL-, IODIDE, TEREPHTHALATE (2:1)
    • I.S. 1561
    • N,N'-Bis(m-methoxyphenyl)-terephthalamid
    • N.N'-Bis-< 2
    • PK 97
    • Terephthalsaeure-bis-(3-trimethylammonio-propylester), Dijodid
    • Terephthalsaeure-bis-(m-anisidid)
    • Terephthalsaeure-bis-(o-toluidid)
    • Cambridge id 5344778
    • SR-01000390466-1
    • Oprea1_005302
    • NSC-65111
    • SCHEMBL9055150
    • Oprea1_475065
    • SR-01000390466
    • Z27793344
    • NSC65111
    • 6957-84-2
    • N~1~,N~4~-bis(2-methylphenyl)terephthalamide
    • DTXSID80989627
    • N1,N4-bis(2-methylphenyl)benzene-1,4-dicarboxamide
    • AKOS000727850
    • N~1~,N~4~-Bis(2-methylphenyl)benzene-1,4-dicarboxamide
    • Inchi: 1S/C22H20N2O2/c1-15-7-3-5-9-19(15)23-21(25)17-11-13-18(14-12-17)22(26)24-20-10-6-4-8-16(20)2/h3-14H,1-2H3,(H,23,25)(H,24,26)
    • InChI Key: NQDLWWKEAPRXNA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C(NC1C=CC=CC=1C)=O)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 344.1526
  • Monoisotopic Mass: 344.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.231
  • Boiling Point: 403.7°Cat760mmHg
  • Flash Point: 112.6°C
  • Refractive Index: 1.674
  • PSA: 58.2
  • LogP: 4.95400
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